4-butoxy-N-[2-(3,4-dimethoxyphenyl)-3-phenylpropyl]benzamide

• Molecular Formula: C28H33NO4
• Molecular Weight: 447.6 g/mol
• IUPAC Name: 4-butoxy-N-[2-(3,4-dimethoxyphenyl)-3-phenylpropyl]benzamide
• InChI: InChI=1S/C28H33NO4/c1-4-5-17-33-25-14-11-22(12-15-25)28(30)29-20-24(18-21-9-7-6-8-10-21)23-13-16-26(31-2)27(19-23)32-3/h6-16,19,24H,4-5,17-18,20H2,1-3H3,(H,29,30)
• InChI Key: QEDQQQNPVPACDE-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCC(CC2=CC=CC=C2)C3=CC(=C(C=C3)OC)OC

Description

4-butoxy-N-[2-(3,4-dimethoxyphenyl)-3-phenylpropyl]benzamide: , also known by its chemical formula C28H33NO4, is a compound with interesting structural features. Let’s break it down:

Chemical Formula: C28H33NO4

Molecular Weight: 447.57 g/mol

Synonyms: this compound

Preparation Methods

Synthetic Routes:

The synthesis of this compound involves several steps. One common synthetic route includes the following:

• Benzoylation of Aniline Derivative

  • Start with aniline derivative (e.g., 3,4-dimethoxyaniline).
  • React it with benzoyl chloride or benzoyl bromide to form the benzamide group.
  • Introduce the butoxy group (C4H9O) at the nitrogen atom.

• Phenylpropyl Side Chain Formation

  • Introduce the phenylpropyl side chain (C6H5-CH2-CH2-CH3) using appropriate reagents and conditions.

Industrial Production:

Industrial-scale production methods may involve modifications of the above routes, optimization for yield, and cost-effectiveness.

Chemical Reactions Analysis

Reactions:

Oxidation: The compound can undergo oxidation reactions, potentially leading to the formation of various oxidation products.

Reduction: Reduction reactions may yield reduced derivatives.

Substitution: Substitution reactions at the benzamide nitrogen or other functional groups are possible.

Common Reagents and Conditions:

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a catalyst.

Substitution: Various nucleophiles (e.g., amines, alkoxides) can replace functional groups.

Major Products:

The specific products depend on reaction conditions and substituents. Potential products include oxidized or reduced derivatives, as well as substituted analogs.

Scientific Research Applications

This compound finds applications in various fields:

Medicine: Investigated for potential pharmacological activities (e.g., antitumor, anti-inflammatory).

Chemistry: Used as a building block in organic synthesis.

Industry: May serve as a precursor for other compounds.

Mechanism of Action

The exact mechanism of action remains an active area of research. It likely involves interactions with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

While I don’t have specific information on similar compounds, researchers often compare this compound with related benzamides or phenylpropyl derivatives. Its unique structure may confer distinct properties.

Remember that further detailed studies and experimental data are essential to fully understand this compound’s behavior and applications